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Compound of Interest

Compound Name: 1-Imidazolelactic acid

CAS No.: 876-19-7

Cat. No.: B1219203

Get Quote

CAS No: 14403-45-3 | Formula: C₆H₈N₂O₃ | Molecular Weight: 156.14 g/mol

Part 1: Executive Safety Assessment
Immediate Action Required: Treat 1-Imidazolelactic acid as a Chemical Irritant

(Skin/Eye/Respiratory). While less aggressive than its precursor Imidazole (which is corrosive),

this metabolite must be handled with strict adherence to organic waste protocols.

CRITICAL DISTINCTION: Do not confuse 1-Imidazolelactic acid with Imidazole (CAS 288-32-

4). Imidazole is a Category 1B Reproductive Toxin and Corrosive. 1-Imidazolelactic acid is

generally classified as an Irritant (Xi), but due to structural similarities, conservative handling

(treating as a potential sensitizer) is the gold standard in drug development environments.
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Parameter Classification GHS Codes

Primary Hazard Irritant (Skin, Eye, Lungs) H315, H319, H335

Signal Word WARNING
P261, P280,

P305+P351+P338

Physical State Solid (Crystalline powder) N/A

Acidity (pKa)
Amphoteric (pKa₁ ≈ 3.4, pKa₂

≈ 6.[1][2]8)

pH Control Required for

Aqueous Disposal

RCRA Status Non-listed (Not P or U listed)
Dispose as General Organic

Chemical Waste

Part 2: Personal Protective Equipment (PPE) Matrix
Rationale: The zwitterionic nature of the molecule at physiological pH increases water solubility,

facilitating rapid absorption through mucous membranes.

Respiratory: NIOSH-approved N95 particulate respirator is recommended during weighing or

open handling of powders to prevent inhalation of dust (H335).

Ocular: Chemical safety goggles (ANSI Z87.1). Face shields are required only if handling

large liquid volumes (>1L) where splashing is a risk.

Dermal: Nitrile gloves (Minimum thickness: 0.11 mm).

Breakthrough Time: >480 minutes (estimated based on hydrophilic organic acid structure).

Double Gloving: Recommended when handling stock solutions >100 mM.

Part 3: Waste Segregation & Disposal Protocols
Decision Logic for Waste Stream Selection
The following logic gate ensures compliance with EPA regulations (40 CFR 261) and minimizes

cross-contamination risks.
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Figure 1: Waste segregation logic flow. Prioritize incineration (Organic Waste) for all chemical

residues to ensure complete destruction.

Protocol A: Solid Waste Disposal
Applicability: Expired powder, contaminated weighing boats, gloves, and paper towels.

Collection: Place all solid waste into a dedicated Wide-Mouth High-Density Polyethylene

(HDPE) container labeled "Hazardous Waste - Solid Organic Debris."

Labeling: Explicitly list "1-Imidazolelactic acid" on the waste tag. Do not use generic terms

like "Buffer Salts."

Closure: Ensure the lid is screw-tightened when not in use to prevent dust aerosolization.

Disposal: Hand over to EHS for high-temperature incineration.

Protocol B: Liquid Waste Disposal
Applicability: Stock solutions, HPLC effluent, and mother liquors.

Segregation:

Scenario 1 (Pure Aqueous): If dissolved in water/PBS, collect in "Aqueous Chemical

Waste." Do not pour down the drain unless your facility has a specific permit for low-

toxicity organic acids.

Scenario 2 (Mixed Organic): If dissolved in DMSO, Methanol, or Acetonitrile (common for

HPLC), collect in "Organic Solvent Waste."

Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,

Nitric Acid, Peroxides). The imidazole ring can react with strong oxidizers, potentially

generating heat or nitrogen oxides (NOx).

Deactivation (Optional for Trace Amounts): For small bench-scale volumes (<50 mL) of dilute

aqueous solution, treating with 10% bleach (Sodium Hypochlorite) for 20 minutes can

degrade the biological activity before disposal into chemical waste, though this is rarely

required for this specific metabolite.
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Part 4: Spill Management & Decontamination
Core Principle: Containment takes precedence over cleaning. Prevent the dust from becoming

airborne.[2][3][4][5][6][7][8]

1. Assess Volume & Hazard 2. Don PPE
(Goggles, N95, Nitrile) 3. Containment 4. Mechanical Cleanup

Powder: Wet Wipe Method
Liquid: Absorbent Pads

5. Surface Decontamination
Soap & Water Wash

6. Disposal
Bag all materials

Click to download full resolution via product page

Figure 2: Operational workflow for spill remediation. The "Wet Wipe Method" is critical for

powders to prevent inhalation risks.

Detailed Spill Protocol:

Isolate: Mark the area. If powder was spilled, turn off nearby fans or drafts.

Protect: Put on N95 respirator and double gloves.

Contain (Powder): Do NOT sweep dry dust. Cover the spill with wet paper towels (water or

ethanol) to dampen the powder, preventing it from becoming airborne.

Contain (Liquid): Surround the spill with universal absorbent pads or vermiculite.

Clean: Scoop up the dampened material/absorbent pads and place them into a heavy-duty

plastic bag.

Decontaminate: Scrub the surface with a mild detergent and water solution. The imidazole

ring is water-soluble; organic solvents are generally not necessary for surface cleaning.

Verify: Check for residue. Repeat scrubbing if necessary.

Part 5: Regulatory & Compliance Context
US EPA (RCRA) Considerations
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1-Imidazolelactic acid is not a listed hazardous waste (P-list or U-list) under 40 CFR 261.33.

However, the generator is responsible for determining if the waste exhibits hazardous

characteristics:

Ignitability (D001): No (Solid/Aqueous).

Corrosivity (D002): Unlikely, unless in highly acidic/basic solution (pH < 2 or > 12.5).

Reactivity (D003): No.

Toxicity (D004-D043): Not listed.

Compliance Verdict: Dispose of as Non-Regulated Chemical Waste unless mixed with

regulated solvents.

Storage Requirements
Temperature: Store at 2-8°C (Refrigerated) to prevent degradation [1].

Incompatibility: Keep away from strong oxidizing agents and acid chlorides [2].[3]

Container: Keep container tightly closed. Hygroscopic nature requires desiccation if stored

for long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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